N-(hex-5-yn-1-yl)prop-2-enamide

• IUPAC Name: N-hex-5-ynylprop-2-enamide
• InChI: InChI=1S/C9H13NO/c1-3-5-6-7-8-10-9(11)4-2/h1,4H,2,5-8H2,(H,10,11)
• InChI Key: XQTKGLXEXUOUKE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCCCC#C
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• CAS No.: 748800-89-7

Description

N-(hex-5-yn-1-yl)prop-2-enamide is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.209. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Thermoresponsive Behavior

The molecule N-(carbamoylmethyl)prop-2-enamide, which shares structural characteristics with N-(hex-5-yn-1-yl)prop-2-enamide, can be radically polymerized to form polymers with thermoresponsive behavior in aqueous solutions. This property is attributed to its linked essentially planar acrylamide and amide segments, facilitating the formation of an infinite two-dimensional network through N—H⋯O hydrogen bonding (Seuring, Agarwal, & Harms, 2011).

Organic Synthesis and Enamides

Enamides, such as N-(alken-1-yl) amides, have been prepared through methods including the 'long-distance' migration of the double bond in unsaturated amides. Although the process for N-(but-3-enyl)amides was efficient, the yield of enamides from N-(hex-5-enyl) amides was relatively low, indicating the nuanced reactivity of similar compounds (Sergeyev & Hesse, 2003).

Denitrogenative Rearrangement

The synthesis of enaminones, closely related to enamides, has been achieved via rhodium(II)-catalyzed denitrogenative rearrangement of 1-(N-sulfonyl-1,2,3-triazol-4-yl)alkanols. This method utilizes propargylic alcohols and N-sulfonyl azides, demonstrating the potential of this compound in synthesizing various heterocycles by replacing the N-sulfonyl group (Miura et al., 2012).

Catalysis and Material Science

In the field of catalysis and material science, N-propargylic beta-enaminones serve as intermediates for synthesizing polysubstituted pyrroles and pyridines. The use of DMSO as a solvent has shown to yield optimal results, illustrating the utility of compounds structurally similar to this compound in facilitating diverse organic reactions (Cacchi, Fabrizi, & Filisti, 2008).